Cas no 57694-83-4 (3-Buten-1-one, 1,4,4-triphenyl-)

• Product name: 3-Buten-1-one, 1,4,4-triphenyl-
• CAS No: 57694-83-4
• MF: C₂₂H₁₈O
• MW: 298.378
• CID: 2833063
• PubChem ID: 12268373

3-Buten-1-one, 1,4,4-triphenyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID50483223
• 57694-83-4
• 3-Buten-1-one, 1,4,4-triphenyl-

• Inchi： InChI=1S/C22H18O/c23-22(20-14-8-3-9-15-20)17-16-21(18-10-4-1-5-11-18)19-12-6-2-7-13-19/h1-16H,17H2
• InChI Key： QZIVJIQHBHBMJU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 298.135765193Da
• Monoisotopic Mass: 298.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 5.7